Cas no 154393-82-5 (1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-)

1H-Cyclopentapyrazine,octahydro-1,4-dimethyl- structure
154393-82-5 structure
Product Name:1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-
CAS No:154393-82-5
MF:C9H18N2
MW:154.252622127533
CID:106563
PubChem ID:45099404
Update Time:2025-04-18

1H-Cyclopentapyrazine,octahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-
    • (2R,5S)-2,5-DIMETHYL-1-PROP-2-EN-1-YLPIPERAZINE
    • 1,4-dimethyl-3,4a,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyrazine
    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl
    • OCTAHYDRO-1,4-DIMETHYL-1H-CYCLOPENTAPYRAZINE
    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-(9CI)
    • 1,4-Dimethyloctahydro-1H-cyclopenta[b]pyrazine
    • 154393-82-5
    • DTXSID90667868
    • Inchi: 1S/C9H18N2/c1-10-6-7-11(2)9-5-3-4-8(9)10/h8-9H,3-7H2,1-2H3
    • InChI Key: RRPRGGRVGDTZHP-UHFFFAOYSA-N
    • SMILES: N1(C)CCN(C)C2CCCC12

Computed Properties

  • Exact Mass: 154.14700
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 6.48000
  • LogP: 0.66050
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